5-{[5-(3,5-Dichlorophenyl)furan-2-YL]methylidene}-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione

• Molecular Formula: C17H12Cl2N2O3S
• Molecular Weight: 395.3 g/mol
• IUPAC Name: 5-[[5-(3,5-dichlorophenyl)furan-2-yl]methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C17H12Cl2N2O3S/c1-20-15(22)13(16(23)21(2)17(20)25)8-12-3-4-14(24-12)9-5-10(18)7-11(19)6-9/h3-8H,1-2H3
• InChI Key: JYJGIQACIMXVTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=CC(=CC(=C3)Cl)Cl)C(=O)N(C1=S)C

Description

The compound 5-{[5-(3,5-Dichlorophenyl)furan-2-YL]methylidene}-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione is a complex organic molecule that belongs to the class of thiazolidinediones. These compounds are known for their diverse pharmacological properties, including anticancer, antimicrobial, antidiabetic, antioxidant, and antiviral activities .

Preparation Methods

The synthesis of 5-{[5-(3,5-Dichlorophenyl)furan-2-YL]methylidene}-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione involves several steps. Typically, the synthetic route includes the reaction of 3,5-dichlorophenyl furan with appropriate reagents to form the furan-2-ylmethylidene intermediate. This intermediate is then reacted with 1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione under controlled conditions to yield the final product .

Chemical Reactions Analysis

5-{[5-(3,5-Dichlorophenyl)furan-2-YL]methylidene}-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione: undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the dichlorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown significant anticancer activity, particularly against breast cancer cell lines.

Industry: The compound is used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-{[5-(3,5-Dichlorophenyl)furan-2-YL]methylidene}-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione involves its interaction with specific molecular targets. For instance, it has been shown to inhibit cyclin-dependent kinase 2 (CDK2), which plays a crucial role in cell cycle regulation. By inhibiting CDK2, the compound can induce cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Similar compounds include other thiazolidinedione derivatives such as:

• 3-{[(2,3-Dichlorophenyl)amino]methyl}-5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione
• (5E)-5-[[5-(2-chloro-4-nitrophenyl)furan-2-yl]methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• (5Z)-5-[[5-(2,5-dichlorophenyl)furan-2-yl]methylidene]-1-(4-methylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione

What sets 5-{[5-(3,5-Dichlorophenyl)furan-2-YL]methylidene}-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione apart is its unique combination of the dichlorophenyl and furan-2-ylmethylidene groups, which contribute to its potent biological activities.